[(5-Bromothiophen-2-yl)methyl](butan-2-yl)amine

• Molecular Formula: C9H14BrNS
• Molecular Weight: 248.19 g/mol
• IUPAC Name: N-[(5-bromothiophen-2-yl)methyl]butan-2-amine
• InChI: InChI=1S/C9H14BrNS/c1-3-7(2)11-6-8-4-5-9(10)12-8/h4-5,7,11H,3,6H2,1-2H3
• InChI Key: OYWYQJZESIWELO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=CC=C(S1)Br

Description

(5-Bromothiophen-2-yl)methylamine is a brominated thiophene derivative featuring a secondary amine group. The compound consists of a 5-bromothiophene ring substituted at the 2-position with a methyl group linked to a butan-2-yl amine moiety. This structure confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Bromothiophen-2-yl)methylamine typically involves the bromination of thiophene followed by alkylation and amination reactions. One common method starts with the bromination of thiophene to form 5-bromothiophene. This intermediate is then subjected to a Friedel-Crafts alkylation reaction with butan-2-yl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The resulting product is then treated with ammonia or a primary amine to introduce the amine group .

Industrial Production Methods

Industrial production of (5-Bromothiophen-2-yl)methylamine follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions such as temperature, pressure, and catalyst concentration to maximize yield and purity. Continuous flow reactors and automated systems are often employed to ensure consistent production quality .

Chemical Reactions Analysis

Types of Reactions

(5-Bromothiophen-2-yl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its corresponding thiol or amine derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Nucleophiles such as sodium hydroxide, sodium alkoxides, and primary or secondary amines.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols, amines.

Substitution: Hydroxylated, alkoxylated, or aminated derivatives.

Scientific Research Applications

(5-Bromothiophen-2-yl)methylamine has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various heterocyclic compounds and pharmaceuticals.

Biology: Investigated for its potential as a bioactive molecule in drug discovery and development.

Medicine: Explored for its therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of (5-Bromothiophen-2-yl)methylamine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammation or cancer progression, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

(4-Bromothiophen-2-yl)methylamine

This positional isomer substitutes bromine at the thiophene’s 4-position instead of 4. For example, bromine at the 4-position may sterically hinder electrophilic substitution compared to the 5-position .

[(5-Bromothiophen-2-yl)methyl][(4-methylphenyl)methyl]amine

Here, the butan-2-yl group is replaced with a 4-methylbenzylamine. The molecular weight increases to 296.23 g/mol compared to 248.18 g/mol in the parent compound, impacting solubility and diffusion rates .

[(5-Bromothiophen-2-yl)methyl][(2-chlorophenyl)methyl]amine

Substitution with a 2-chlorophenyl group introduces both halogen and steric effects.

Heterocyclic Variants

4-(5-Bromothiazol-2-yl)butan-1-amine

Replacing the thiophene ring with a thiazole introduces a nitrogen atom into the heterocycle, enhancing hydrogen-bonding capacity. The thiazole’s electron-deficient nature may increase susceptibility to nucleophilic attack compared to thiophene derivatives. This compound has a molecular weight of 235.14 g/mol, lower than the target compound, suggesting differences in packing efficiency in crystalline states .

2-(5-Bromopyrimidin-2-yl)ethylamine

This pyrimidine-based analog features a six-membered aromatic ring with two nitrogen atoms, significantly altering electronic properties. The pyrimidine ring’s planar structure and nitrogen atoms enhance interactions with biological targets like kinases or nucleic acids, diverging from the thiophene’s typical applications in conducting polymers .

Table 1: Comparative Data for Selected Analogues

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Features
(5-Bromothiophen-2-yl)methylamine	C₉H₁₄BrNS	248.18	Bromine at 5-position; secondary amine; moderate lipophilicity
(4-Bromothiophen-2-yl)methylamine	C₉H₁₄BrNS	248.18	Bromine at 4-position; potential steric hindrance
[(5-Bromothiophen-2-yl)methyl][(4-methylphenyl)methyl]amine	C₁₃H₁₄BrNS	296.23	Aromatic benzyl group; increased lipophilicity
4-(5-Bromothiazol-2-yl)butan-1-amine	C₇H₁₀BrN₂S	235.14	Thiazole ring; enhanced hydrogen bonding

Key Observations:

• Electronic Effects : Bromine’s position on the thiophene ring modulates electron density, influencing reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura) .
• Lipophilicity : Aromatic substituents (e.g., benzyl, chlorophenyl) increase logP, affecting membrane permeability and bioavailability .

Research Tools and Methodologies

Crystallographic studies of related compounds utilize software like SHELXL and OLEX2 for structure refinement and analysis. These tools enable precise determination of bond lengths, angles, and intermolecular interactions, critical for understanding structure-activity relationships .

Biological Activity

(5-Bromothiophen-2-yl)methylamine is an organic compound characterized by a bromothiophene ring, a methyl group, and a butan-2-ylamine moiety. Its molecular formula is C₁₁H₁₄BrN, with a molecular weight of approximately 248.19 g/mol. The structural features of this compound suggest potential biological activities that warrant investigation.

Structural Characteristics

The presence of the bromine atom on the thiophene ring enhances the compound's electronic properties, which may influence its interactions with biological targets. The bromothiophene moiety is known for its ability to engage in π-π stacking interactions with aromatic amino acids in proteins, potentially affecting biological functions.

Biological Activity Overview

Preliminary studies indicate that (5-Bromothiophen-2-yl)methylamine exhibits various pharmacological properties, including:

• Antimicrobial Activity : Compounds containing bromothiophene rings have shown promise in antimicrobial assays.
• Anticancer Activity : Initial research suggests potential anticancer properties, although specific mechanisms remain to be elucidated.
• Cytochrome P450 Inhibition : The compound may inhibit certain cytochrome P450 enzymes, which are critical for drug metabolism, indicating possible implications for pharmacokinetics and drug-drug interactions .

The mechanism by which (5-Bromothiophen-2-yl)methylamine exerts its biological effects likely involves binding to specific molecular targets. This could include:

• Enzyme Inhibition : Interactions with cytochrome P450 enzymes may alter drug metabolism.
• Protein Binding : The compound's ability to engage in π-π stacking may affect protein conformation and function.

Antimicrobial and Anticancer Studies

Several studies have investigated the biological activity of related compounds with similar structural features:

Compound Name	Activity	IC₅₀ (µM)	Reference
5-(3-Chlorophenyl)-1-methyl-4-nitroimidazole	Antiparasitic	1.47
4-(5-Chlorothiophen-2-yl)butan-2-one	Antimicrobial	Not specified

These findings suggest that compounds related to (5-Bromothiophen-2-yl)methylamine may possess significant biological activities.

Binding Affinity Studies

Initial interaction studies have focused on binding affinities of (5-Bromothiophen-2-yl)methylamine with various biological targets. The results indicate that the compound may effectively bind to certain receptors and enzymes, which could explain its observed biological activities.